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Abstract

Norclostebol, a synthetic anabolic-androgenic steroid (AAS), is a chlorinated derivative of
nandrolone (19-nortestosterone). This technical guide provides a comprehensive overview of
the synthesis, chemical properties, and mechanism of action of Norclostebol. Detailed
experimental protocols for its synthesis and analysis are presented, along with a summary of its
key quantitative data. Furthermore, this document includes visualizations of the synthetic
pathway and its primary signaling cascade to facilitate a deeper understanding of its
biochemical interactions.

Introduction

Norclostebol, chemically designated as 4-chloro-17(3-hydroxyestr-4-en-3-one, is a potent
synthetic anabolic steroid.[1][2] First described in 1957, it is a derivative of nandrolone,
distinguished by the substitution of a chlorine atom at the C4 position of the steroid's A-ring.[2]
This structural modification significantly influences its biological activity, enhancing its anabolic
properties while attenuating its androgenic and estrogenic effects.[2][3] Norclostebol and its
ester prodrug, Norclostebol acetate, have been investigated for various applications, although
their use is prohibited in competitive sports.[4][5] This guide aims to provide a detailed technical
resource on the synthesis and chemical characteristics of Norclostebol for the scientific
community.
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Chemical Properties of Norclostebol

Norclostebol is a white to off-white crystalline solid. Its fundamental chemical and physical
properties are summarized in the table below.

Property Value Reference

. 4-chloro-17B-hydroxyestr-4-en-
Chemical Name [2]
3-one

4-Chloro-19-nortestosterone,
Synonyms [3]
Lentabol, Anabol-4-19

Molecular Formula C1sH25ClO2 [2]
Molar Mass 308.85 g/mol [2]
CAS Number 13583-21-6 [3]
Melting Point 222-224 °C N/A

Soluble in organic solvents
Solubility such as acetone and N/A

chloroform.

) o Approximately 6.6 times that of
Anabolic Activity [2]
testosterone.

_ o Approximately 40% that of
Androgenic Activity [2]
testosterone.

Note: Some physical properties like melting point and solubility are based on typical values for
similar steroid compounds and may vary slightly based on the purity and crystalline form.

Synthesis of Norclostebol

The synthesis of Norclostebol is primarily achieved through the direct chlorination of
nandrolone (19-nortestosterone). The key transformation involves the introduction of a chlorine
atom at the C4 position of the a,3-unsaturated ketone in the A-ring of the steroid.

Synthesis Pathway

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1679855?utm_src=pdf-body
https://www.benchchem.com/product/b1679855?utm_src=pdf-body
https://en.wikipedia.org/wiki/Norclostebol
https://cymitquimica.com/cas/13583-21-6/
https://en.wikipedia.org/wiki/Norclostebol
https://en.wikipedia.org/wiki/Norclostebol
https://cymitquimica.com/cas/13583-21-6/
https://en.wikipedia.org/wiki/Norclostebol
https://en.wikipedia.org/wiki/Norclostebol
https://www.benchchem.com/product/b1679855?utm_src=pdf-body
https://www.benchchem.com/product/b1679855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The overall synthetic scheme is a single-step conversion from the readily available precursor,
nandrolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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